![molecular formula C10H11N3O B1354685 5-(4-Methoxyphenyl)-1H-imidazol-2-amine CAS No. 60472-20-0](/img/structure/B1354685.png)
5-(4-Methoxyphenyl)-1H-imidazol-2-amine
Overview
Description
“5-(4-Methoxyphenyl)-1H-imidazol-2-amine” is a compound that contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms, and a methoxyphenyl group .
Synthesis Analysis
While specific synthesis methods for “5-(4-Methoxyphenyl)-1H-imidazol-2-amine” were not found, a related compound, 4-chloro-2-(1-(4-methoxyphenyl)-4,5-diphenyl-1H-imidazol-2-yl)phenol, was synthesized in a one-pot reaction involving benzil, 5-bromosalicylaldehyde, ammonium acetate, and anisidine .
Scientific Research Applications
Substrate-Selective Inhibition
Compounds similar to “5-(4-Methoxyphenyl)-1H-imidazol-2-amine” have been studied for their ability to selectively inhibit ALOX15, an enzyme involved in the metabolism of polyunsaturated fatty acids .
Antitumor Activity
Related imidazole and thiazole derivatives have been reported to exhibit antitumor and cytotoxic activities on various human tumor cell lines, suggesting potential medical applications .
Biological Potential of Indole Derivatives
Indole derivatives, which share a similar structural motif with “5-(4-Methoxyphenyl)-1H-imidazol-2-amine”, have shown diverse biological and clinical applications, including high affinity binding to multiple receptors .
Mechanism of Action
Target of Action
The primary target of 5-(4-Methoxyphenyl)-1H-imidazol-2-amine is the 15-lipoxygenase (ALOX15) . ALOX15 is a lipid peroxidizing enzyme that plays a significant role in various cancer and inflammation models .
Mode of Action
5-(4-Methoxyphenyl)-1H-imidazol-2-amine interacts with its target, ALOX15, by inhibiting its catalytic activity in a substrate-specific manner . This interaction is believed to be allosteric, meaning the compound binds to a site on the enzyme other than the active site, altering the enzyme’s activity .
Biochemical Pathways
The inhibition of ALOX15 affects the metabolic pathways of linoleic acid and arachidonic acid . These fatty acids are substrates for ALOX15, and their metabolites play a pathophysiological role in various conditions, including cancer and inflammation .
Result of Action
The molecular and cellular effects of 5-(4-Methoxyphenyl)-1H-imidazol-2-amine’s action are primarily related to its inhibitory effect on ALOX15. By inhibiting this enzyme, the compound can potentially alter the production of metabolites derived from linoleic acid and arachidonic acid, affecting various cellular processes and potentially leading to therapeutic effects .
properties
IUPAC Name |
5-(4-methoxyphenyl)-1H-imidazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O/c1-14-8-4-2-7(3-5-8)9-6-12-10(11)13-9/h2-6H,1H3,(H3,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLAWLJKKTBJSEI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CN=C(N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00508435 | |
Record name | 5-(4-Methoxyphenyl)-1H-imidazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00508435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
60472-20-0 | |
Record name | 5-(4-Methoxyphenyl)-1H-imidazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00508435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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